Cas no 69673-80-9 (1-(4-dodecylphenyl)-2-hydroxy-2-methylpropan-1-one)

1-(4-Dodecylphenyl)-2-hydroxy-2-methylpropan-1-one is a high-performance photoinitiator widely used in UV-curable coatings, inks, and adhesives. Its chemical structure, featuring a long alkyl chain (dodecyl group) and a hydroxyl-ketone moiety, ensures excellent solubility in non-polar systems and efficient free-radical generation upon UV exposure. The compound exhibits strong absorption in the UV-A range (320–390 nm), enabling rapid curing with low energy consumption. Its stability and low volatility contribute to improved shelf life and reduced odor during application. The hydroxyalkylphenone backbone provides superior surface curing performance, minimizing oxygen inhibition effects. This makes it particularly suitable for formulations requiring deep curing or high crosslinking density.

1-(4-dodecylphenyl)-2-hydroxy-2-methylpropan-1-one structure

69673-80-9 structure

Product name:1-(4-dodecylphenyl)-2-hydroxy-2-methylpropan-1-one

CAS No:69673-80-9

MF:C₂₂H₃₆O₂

MW:332.52004

MDL:MFCD34169295

CID:973993

PubChem ID:112290

1-(4-dodecylphenyl)-2-hydroxy-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(4-dodecylphenyl)-2-hydroxy-2-methylpropan-1-one
- 1-(4-Dodecylphenyl)-2-hydroxy-2-methyl-1-propanone
- 1-Propanone, 1-(4-dodecylphenyl)-2-hydroxy-2-methyl-
- EINECS 274-071-3
- DTXSID3071989
- MLKIVXXYTZKNMI-UHFFFAOYSA-N
- 1-(4-dodecylphenyl)-2-hydroxy-methyl propane-1-on
- 1- (4-dodecylphenyl) -2-hydroxy-2-methylpropan-1-one
- 1-(4-dodecyl-phenyl)-2-hydroxy-2-methylpropan-1-one
- 69673-80-9
- SCHEMBL151548
- p-dodecyl-2-hydroxy-2,2-dimethylacetophenone
- Darocur 953
- NS00036915
- MDL： MFCD34169295
- Inchi： 1S/C22H36O2/c1-4-5-6-7-8-9-10-11-12-13-14-19-15-17-20(18-16-19)21(23)22(2,3)24/h15-18,24H,4-14H2,1-3H3
- InChI Key： MLKIVXXYTZKNMI-UHFFFAOYSA-N
- SMILES： CCCCCCCCCCCCC1=CC=C(C=C1)C(=O)C(C)(C)O

Computed Properties

Exact Mass: 332.27168
Monoisotopic Mass: 332.271530387g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 24
Rotatable Bond Count: 13
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3Å²
XLogP3: 7.8

Experimental Properties

PSA: 37.3

1-(4-dodecylphenyl)-2-hydroxy-2-methylpropan-1-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1055800-5g	1-(4-dodecylphenyl)-2-hydroxy-2-methylpropan-1-one	69673-80-9	95%	5g	$1500	2024-07-24
eNovation Chemicals LLC	Y1055800-5g	1-(4-dodecylphenyl)-2-hydroxy-2-methylpropan-1-one	69673-80-9	95%	5g	$1500	2025-02-21
eNovation Chemicals LLC	Y1055800-5g	1-(4-dodecylphenyl)-2-hydroxy-2-methylpropan-1-one	69673-80-9	95%	5g	$1500	2025-02-28